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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15602998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of D(+)-Raffinose
pentahydrate in water and other common solvents. The information is intended to support

research, development, and formulation activities where this trisaccharide is utilized.

Introduction to D(+)-Raffinose Pentahydrate
D(+)-Raffinose pentahydrate is a non-reducing trisaccharide composed of galactose, glucose,

and fructose moieties. It is naturally found in a variety of plants and is used in various

applications, including as a cryoprotectant, a component in cell culture media, and a functional

food ingredient. A thorough understanding of its solubility is critical for its effective use in these

and other applications.

Solubility of D(+)-Raffinose Pentahydrate
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in solution and is crucial for a wide range of applications, from designing drug delivery

systems to optimizing biochemical assays.

Aqueous Solubility
D(+)-Raffinose pentahydrate is freely soluble in water. The solubility is temperature-

dependent, generally increasing with a rise in temperature. While a comprehensive dataset
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detailing solubility across a wide range of temperatures is not readily available in the literature,

the following table summarizes the available quantitative data.

Temperature (°C) Solubility ( g/100 mL) Reference

20 14.3 [1][2]

Not Specified 10

Not Specified 5 [3][4][5][6]

Not Specified 3.33 [7]

It is important to note that different sources report varying solubilities without always specifying

the temperature, which may contribute to the observed discrepancies. For precise applications,

it is recommended to determine the solubility under the specific conditions of the experiment.

Solubility in Other Solvents
The solubility of D(+)-Raffinose pentahydrate in various organic and other solvents is

summarized in the table below. This information is critical for applications that require non-

aqueous solvent systems or for purification processes.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~20 mg/mL [8]

Dimethylformamide (DMF) ~15 mg/mL [8]

Ethanol ~0.1 mg/mL [8]

Pyridine Soluble [9]

Phosphate Buffered Saline

(PBS, pH 7.2)
~1 mg/mL [8]

Experimental Protocol for Solubility Determination
A reliable and reproducible method for determining the solubility of a solid such as D(+)-
Raffinose pentahydrate is essential for accurate research and development. The gravimetric
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method is a widely used and robust technique for this purpose.

Principle of the Gravimetric Method
The gravimetric method involves preparing a saturated solution of the solute in the solvent of

interest at a controlled temperature. A known volume or mass of the saturated solution is then

carefully evaporated to dryness, and the mass of the remaining solute is determined. From

these measurements, the solubility can be calculated.

Materials and Equipment
D(+)-Raffinose pentahydrate

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance (accurate to at least 0.1 mg)

Thermostatic water bath or incubator

Vials or flasks with secure closures

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.22 µm pore size)

Pipettes

Pre-weighed evaporation dishes or vials

Oven or vacuum desiccator

Detailed Experimental Procedure
Preparation of the Saturated Solution:

Add an excess amount of D(+)-Raffinose pentahydrate to a known volume of the solvent

in a vial or flask. The presence of undissolved solid is necessary to ensure saturation.

Seal the container to prevent solvent evaporation.
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Place the container in a thermostatic water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to reach

equilibrium. The time required to reach equilibrium should be determined empirically, but a

minimum of 24 hours is often recommended.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid crystallization upon cooling.

Immediately filter the withdrawn sample through a syringe filter, also pre-warmed to the

experimental temperature, into a pre-weighed, clean, and dry evaporation dish. This step

is crucial to remove any undissolved microcrystals.

Evaporation and Weighing:

Accurately weigh the evaporation dish containing the filtered saturated solution.

Place the evaporation dish in an oven at a temperature sufficient to evaporate the solvent

without degrading the solute (e.g., 60-80°C for water). Alternatively, a vacuum desiccator

can be used.

Continue the drying process until a constant weight is achieved, indicating that all the

solvent has been removed.

Allow the dish to cool to room temperature in a desiccator to prevent moisture absorption

before re-weighing.

Calculation of Solubility:

Calculate the mass of the dissolved solid by subtracting the initial mass of the empty

evaporation dish from the final mass of the dish with the dried solute.

Calculate the mass of the solvent by subtracting the mass of the dissolved solid from the

mass of the saturated solution.
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Express the solubility in the desired units, such as g/100 mL or mg/mL.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric determination of solubility.

Preparation of Saturated Solution Sampling and Filtration Analysis Calculation

Add excess D(+)-Raffinose
pentahydrate to solvent

Seal container and place
in thermostatic bath

Stir for 24h to
reach equilibrium Allow solid to settle Withdraw supernatant

with pre-warmed pipette
Filter through pre-warmed
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Collect filtrate in
pre-weighed dish

Weigh dish with
saturated solution

Evaporate solvent
to dryness

Weigh dish with
dried solute

Calculate mass of
dissolved solid and solvent

Determine solubility
in desired units

Click to download full resolution via product page

Gravimetric Solubility Determination Workflow

Conclusion
This technical guide provides essential solubility data and a detailed experimental protocol for

D(+)-Raffinose pentahydrate. The presented information is intended to be a valuable

resource for researchers, scientists, and drug development professionals, enabling them to

effectively utilize this versatile trisaccharide in their work. For applications requiring high

precision, it is always recommended to experimentally verify the solubility under the specific

conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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